(5-Bromopyridin-3-yl)-[4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (5-bromopyridin-3-yl)-[4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H23BrN4O2/c21-17-8-16(10-22-11-17)20(26)25-6-4-14(5-7-25)12-27-19-9-18(23-13-24-19)15-2-1-3-15/h8-11,13-15H,1-7,12H2
• InChI Key: BNJKTMLATNTPIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC=N2)OCC3CCN(CC3)C(=O)C4=CC(=CN=C4)Br
• Molecular Formula: C20H23BrN4O2
• Molecular Weight: 431.3 g/mol

Description

The compound “(5-Bromopyridin-3-yl)-[4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone” is a chemical compound with a molecular weight of 271.11. It has a central pyrimidine ring with phenyl-substituted thiourea motifs.

Molecular Structure Analysis

The molecular structure of this compound consists of a central pyrimidine ring with phenyl-substituted thiourea motifs. The molecular formula is C10H11BrN2O2.

Mechanism of Action

While the exact mechanism of action for this compound is not specified, similar compounds have shown inhibitory potential against α-glucosidase, an enzyme that plays a crucial role in treating type II diabetes mellitus.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.